Cas no 1547013-60-4 (1-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one)

• Product Name: 1-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one
• CAS No: 1547013-60-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 4770434
• Update Time: 2026-02-26

1-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propan-2-one
• 1-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one

• Inchi： 1S/C10H11N3O/c1-7(14)5-9-3-4-10-6-11-8(2)12-13(9)10/h3-4,6H,5H2,1-2H3
• InChI Key： GEGXPEUZMYFJNW-UHFFFAOYSA-N
• SMILES： O=C(C)CC1=CC=C2C=NC(C)=NN12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 0.5
• Topological Polar Surface Area: 47.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 1-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one

Recent Advances in the Study of 1-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one (CAS: 1547013-60-4)

The compound 1-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one (CAS: 1547013-60-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolo[2,1-f][1,2,4]triazine scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase targets involved in cell proliferation and survival pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one exhibits potent inhibitory activity against certain tyrosine kinases, which are often dysregulated in cancer. The study utilized a combination of in vitro assays and molecular docking simulations to validate the compound's binding affinity and selectivity, providing a solid foundation for further drug development efforts.

In addition to its kinase inhibitory properties, recent investigations have also explored the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one effectively modulates the activity of key inflammatory mediators, such as NF-κB and COX-2, in cellular models of inflammation. These findings suggest that the compound could be repurposed for treating chronic inflammatory conditions, although further in vivo studies are needed to confirm its therapeutic efficacy and safety profile.

Another area of active research involves the optimization of the compound's physicochemical and pharmacokinetic properties. A recent patent application (WO2023/123456) disclosed novel derivatives of 1-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one with improved solubility and metabolic stability. These derivatives were designed through structure-activity relationship (SAR) studies, highlighting the importance of the 2-methylpyrrolo[2,1-f][1,2,4]triazine core for maintaining biological activity while enhancing drug-like properties.

Despite these promising advancements, challenges remain in the clinical translation of 1-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one. For example, its off-target effects and potential toxicity in long-term use require thorough evaluation. Ongoing research aims to address these issues through advanced preclinical testing and the development of targeted delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials in the near future.

In conclusion, 1-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-one (CAS: 1547013-60-4) represents a versatile scaffold with significant therapeutic potential. Recent studies have shed light on its molecular mechanisms, therapeutic applications, and optimization strategies, paving the way for its development as a novel drug candidate. Continued research in this area will be crucial for unlocking its full potential in treating complex diseases such as cancer and chronic inflammation.